Cas no 587885-93-6 (4,8-Dibromo-2-(trifluoromethyl)quinoline)

4,8-Dibromo-2-(trifluoromethyl)quinoline is a halogenated quinoline derivative characterized by its bromine substitutions at the 4 and 8 positions and a trifluoromethyl group at the 2 position. This structure imparts enhanced reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of bromine atoms facilitates further functionalization via cross-coupling reactions, while the electron-withdrawing trifluoromethyl group influences the compound's electronic properties, improving its utility in medicinal chemistry. Its high purity and well-defined structure ensure consistent performance in research and industrial applications. This compound is particularly useful in the development of bioactive molecules and advanced materials.
4,8-Dibromo-2-(trifluoromethyl)quinoline structure
587885-93-6 structure
Product Name:4,8-Dibromo-2-(trifluoromethyl)quinoline
CAS No:587885-93-6
MF:C10H4Br2F3N
MW:354.948671340942
MDL:MFCD13178240
CID:1084482
PubChem ID:11142789
Update Time:2025-06-07

4,8-Dibromo-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 4,8-Dibromo-2-(trifluoromethyl)quinoline
    • Quinoline, 4,8-dibromo-2-(trifluoromethyl)-
    • DB-327393
    • 587885-93-6
    • AKOS022182873
    • SB72143
    • MDL: MFCD13178240
    • Inchi: 1S/C10H4Br2F3N/c11-6-3-1-2-5-7(12)4-8(10(13,14)15)16-9(5)6/h1-4H
    • InChI Key: QACMTFHCILQPLS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(F)(F)F)N=C2C(=CC=CC2=1)Br

Computed Properties

  • Exact Mass: 352.86622
  • Monoisotopic Mass: 352.86626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.943±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.021 g/l) (25 º C),
  • PSA: 12.89

4,8-Dibromo-2-(trifluoromethyl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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